2-(3'-(4-chlorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[3-(4-chlorophenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C25H20ClN3O3S/c1-16-6-2-4-8-20(16)27-22(30)14-28-21-9-5-3-7-19(21)25(24(28)32)29(23(31)15-33-25)18-12-10-17(26)11-13-18/h2-13H,14-15H2,1H3,(H,27,30)
• InChI Key: BFVSWNXQGFVJBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C3=CC=CC=C3C4(C2=O)N(C(=O)CS4)C5=CC=C(C=C5)Cl
• Molecular Formula: C25H20ClN3O3S
• Molecular Weight: 478.0 g/mol

Description

The compound appears to contain several functional groups including a tolyl group, a chlorophenyl group, an indoline group, and a thiazolidin group. The tolyl group is a functional group related to toluene and is considered nonpolar and hydrophobic. The indoline group is part of a class of compounds that can be synthesized through a [4 + 1] annulation of sulfur ylides and o-sulfonamido aldimines.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple functional groups and a spiro configuration. The tolyl and chlorophenyl groups are aromatic and the indoline and thiazolidin groups would add heterocyclic elements.

Scientific Research Applications

Antimicrobial Applications

Compounds with structural features similar to "2-(3'-(4-chlorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(o-tolyl)acetamide" have been studied for their antibacterial and antifungal activities. For example, derivatives of N-(benzo[d]thiazol-2-yl)-2-((2,4’-dioxospiro[indoline-3,2’-thiazolidin]-3'-yl)amino)acetamide have shown significant in-vitro antibacterial activity against both Gram-positive and Gram-negative bacteria, highlighting their potential as novel antibacterial agents (Borad, Bhoi, Parmar, & Patel, 2015).

Anti-inflammatory Applications

The anti-inflammatory properties of similar compounds have been noted, with certain derivatives showing inhibitory effects on nitric oxide production, inducible nitric oxide synthase activity, and prostaglandin E2 generation in cell models, suggesting their potential utility in treating inflammatory diseases (Ma et al., 2011).

Anticancer Applications

Several studies have focused on the synthesis and evaluation of similar compounds for their anticancer activity. For instance, 4-thiazolidinones containing benzothiazole moiety have undergone antitumor screening, with some demonstrating activity against leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers cell lines, underscoring their potential as anticancer agents (Havrylyuk et al., 2010).

Anticonvulsant Applications

Compounds derived from similar structures have been assessed for their anticonvulsant activities, showing significant efficacy in maximal electroshock and subcutaneous pentylenetetrazole seizure models in mice. This suggests their potential as anticonvulsant medications (Nath et al., 2021).